Cas no 191277-36-8 (Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]-)

Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]- structure
191277-36-8 structure
Product Name:Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]-
CAS No:191277-36-8
MF:C8H9F3N2O4S2
MW:318.293269872665
CID:1384967
PubChem ID:4184455
Update Time:2025-04-20

Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]-
    • 4-[(trifluoromethylsulfonylamino)methyl]benzenesulfonamide
    • 4-(Trifluoromethanesulfonylamino-methyl)-benzenesulfonamide
    • DTXSID60400446
    • 191277-36-8
    • BDBM50094345
    • AKOS024353379
    • CHEMBL138972
    • Inchi: 1S/C8H9F3N2O4S2/c9-8(10,11)19(16,17)13-5-6-1-3-7(4-2-6)18(12,14)15/h1-4,13H,5H2,(H2,12,14,15)
    • InChI Key: CHIZKUVUWKAMQB-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(NCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 317.99567
  • Monoisotopic Mass: 317.99558361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • PSA: 106.33
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